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Compound of Interest
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CAS No.: 2803552-55-6
Cat. No.: B13688822
Get Quote
. J

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals utilizing the
FAN7602 Green Current Mode PWM Controller. The focus is on leveraging its frequency
modulation feature to reduce electromagnetic interference (EMI) in experimental setups.

Troubleshooting Guides
Common Issues with FAN7602 Frequency Modulation
for EMI Reduction

When utilizing the FAN7602's frequency modulation feature, you may encounter persistent EMI
issues or other unexpected behaviors. The following table outlines common problems, their
potential causes, and recommended solutions.
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Recommended
o ] Solutions &

Issue ID Problem Description Potential Causes )
Troubleshooting
Steps
1. Enhance Input
Filtering: Add or
improve the input EMI

1. Inadequate Input i

o o filter (e.g., add a

Filtering: The built-in

] common-mode choke,
frequency modulation ]
o X-capacitors, and Y-
may not be sufficient )
] capacitors).[1][2] 2.

on its own.[1][2] 2. o
Optimize PCB Layout:

Poor PCB Layout: o
Minimize the area of

Long traces, large )
high-current loops,

loop areas, and )

) use short and wide

Improper component
traces for power

placement can act as

Conducted EMI levels ) paths, and ensure
. antennas.[3] 3. Noise
still exceed the ) proper placement of
) o ) Coupling from Other _
EMI-001 required limits despite bypass capacitors. 3.
, Components: Other ,
frequency modulation ) Isolate Noise Sources:
] i components in the )
being active. Physically separate
power supply or the )
_ noisy components
experimental setup N o
) from sensitive circuits.
are generating o ]
o ) Use shielding on high-
significant noise. 4. _
_ noise components or

Incorrect Grounding:

) cables. 4. Improve

Improper grounding ]

) Grounding: Use a star
techniques can create _
) grounding scheme or
ground loops, which )
) a solid ground plane.
are a major source of
Ensure a low-

EMI. , _
impedance connection
to the system's safety
earth.

EMI-002 Increased output 1. Low-Frequency 1. Improve Output

voltage ripple or

Ripple: The frequency

modulation itself can

Filtering: Increase the

output capacitance or
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audible noise from the

power supply.

introduce a low-
frequency component
to the output ripple.[4]
2. Component
Resonance: The
frequency modulation
may excite parasitic
resonances in the
output filter or other

components.

add a secondary LC
filter to attenuate the
ripple. 2. Dampen
Resonances: Add a
snubber circuit across
the output rectifier or
MOSFET to dampen
high-frequency
ringing. 3. Component
Selection: Use
capacitors with low
ESR (Equivalent
Series Resistance)
and ESL (Equivalent

Series Inductance).

Unstable or erratic

EMI-003 operation of the power

supply.

1. Control Loop
Instability: The
frequency modulation
can sometimes
interfere with the
feedback loop of the
power supply.[5] 2.
Exceeding
Component Ratings:
The frequency
modulation can cause
slight variations in
peak currents and

voltages.

1. Optimize
Compensation
Network: Adjust the
components of the
feedback
compensation network
to ensure stability
across the modulation
frequency range. 2.
Verify Component
Ratings: Ensure that
the MOSFET, diodes,
and other critical
components are rated
to handle the peak
stresses under all

operating conditions.

Quantitative Data on EMI Reduction

While specific EMI reduction data for the FAN7602 is not readily available in datasheets,

general studies on spread spectrum frequency modulation show significant improvements.
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Reductions in peak EMI of 10 to 12 dB are commonly reported.[6] In some cases, reductions of
up to 20 dB have been observed.[4] The effectiveness of the FAN7602's frequency modulation,
which operates at a central frequency of 65kHz with a +2kHz deviation at a 125Hz rate, will
depend on the specific application and measurement conditions.[7][8]

Experimental Protocols
Conducted EMI Measurement Protocol

This protocol outlines a standardized method for measuring conducted EMI from a power
supply using the FAN7602, based on common industry practices.

Objective: To measure the conducted electromagnetic interference generated by a switch-
mode power supply (SMPS) and assess the effectiveness of the FAN7602's frequency
modulation feature.

Materials:

Device Under Test (DUT): The power supply incorporating the FAN7602.
e Spectrum Analyzer or EMI Receiver.

e Line Impedance Stabilization Network (LISN).

e Transient Limiter (optional, to protect the spectrum analyzer).

» Isolated Power Source.

e Ground Plane.

» Shielded Coaxial Cables.

Procedure:

o Test Setup:

o Place the DUT on a non-conductive table over a ground plane.

o Connect the AC mains power to the LISN.
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o Connect the DUT's power input to the LISN's output. Keep this connection as short as
possible.

o Connect the LISN's RF output to the spectrum analyzer (through a transient limiter if
used).

o Ensure all equipment is properly grounded to the ground plane.

e Spectrum Analyzer Configuration:

o Set the frequency range to the desired measurement band (e.g., 150 kHz to 30 MHz for
standard conducted emissions testing).[9]

o Set the resolution bandwidth (RBW) as required by the relevant standard (e.g., 9 kHz).

o Select the appropriate detector: Peak detector for initial scans, then Quasi-Peak and
Average detectors for final measurements on signals exceeding the limits.[9]

e Measurement Process:

o Ambient Noise Measurement: With the DUT powered off, perform a scan to capture the
ambient noise levels. This will serve as a baseline.

o DUT Measurement (Frequency Modulation Disabled): If possible, disable the frequency
modulation feature of the FAN7602 for a baseline measurement. Power on the DUT and
perform a scan.

o DUT Measurement (Frequency Modulation Enabled): Power on the DUT with the
FAN7602's frequency modulation active. Perform a scan.

o Data Analysis: Compare the EMI spectra from the three measurements. Identify the peak
emissions and calculate the reduction achieved by the frequency modulation.

Signaling Pathways and Logical Relationships

The following diagram illustrates a logical workflow for troubleshooting conducted EMI issues
when using the FAN7602.
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Caption: EMI Troubleshooting Workflow for FAN7602.

End: Further Redesign Required

Yes

Re-test

© 2026 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body-img#technical-support-center-mitigating-emi-with-fan7602-frequency-modulation
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#technical-support-center-mitigating-emi-with-fan7602-frequency-modulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Frequently Asked Questions (FAQSs)

Q1: What is the frequency modulation feature in the FAN7602 and how does it reduce EMI?

Al: The FAN7602's frequency modulation, also known as spread spectrum clocking,
intentionally varies the switching frequency over a small range.[7][10][11] Instead of having all
the switching noise energy concentrated at a single frequency and its harmonics, this feature
spreads the energy over a wider bandwidth.[4][12] This significantly reduces the peak
amplitude of the noise at any single frequency, making it easier to comply with EMI regulations.
[6] The FAN7602 operates at an average frequency of 65 kHz and modulates it by +2 kHz.[7]
[11]

Q2: Will using the frequency modulation feature of the FAN7602 negatively affect my power
supply's performance?

A2: In most cases, the impact on performance is minimal. However, there are potential side
effects to be aware of. The most common is a slight increase in the output voltage ripple at the
modulation frequency (125 Hz for the FAN7602).[4][8] This low-frequency ripple can
sometimes be more difficult to filter than the primary switching frequency ripple. In rare cases, it
could also affect the stability of the control loop if not properly compensated.[5]

Q3: Can I rely solely on the FAN7602's frequency modulation to pass conducted EMI tests?

A3: While the frequency modulation provides a significant reduction in peak EMI, it is generally
not a standalone solution.[1] Good design practices, including proper PCB layout, adequate
input filtering, and appropriate grounding, are still crucial for passing stringent EMI standards.
[3][13] The frequency modulation should be considered one of several tools for EMI mitigation.

Q4: How do | know if the frequency modulation feature is working?

A4: The most definitive way is to compare the conducted EMI spectrum with and without the
feature active. When active, you should see a noticeable reduction in the height of the peaks at
the fundamental switching frequency and its harmonics. Instead of sharp peaks, the noise will
be spread out over a wider, lower-amplitude band.

Q5: What are the key parameters of the FAN7602's frequency modulation?
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A5: The key parameters, as specified in the component's documentation, are:

Average Switching Frequency: 65 kHz[7][11]

Frequency Deviation: +2 kHz (ranging from 63 kHz to 67 kHz)[7]

Modulation Frequency: 125 Hz|[8]

Modulation Steps: 16 steps[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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